2,5,6-Trichloro-4-methylnicotinonitrile
Cat. No. B579859
M. Wt: 221.465
InChI Key: MEICKJSSGQUWTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH3:13][S-:14].[CH3:16][OH:17].[Cl:1][c:2]1[c:3]([C:4]#[N:5])[c:6]([CH3:12])[c:7]([Cl:11])[c:8]([Cl:10])[n:9]1.[Na+:15]>>[Cl:1][c:2]1[c:3]([C:4]#[N:5])[c:6]([CH3:12])[c:7]([Cl:11])[c:8]([S:14][CH3:13])[n:9]1
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
C[S-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1c(Cl)c(Cl)nc(Cl)c1C#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CSc1nc(Cl)c(C#N)c(C)c1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
